Cas no 1261664-53-2 (2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261664-53-2
• MF: C₁₁H₄Cl₃F₂N
• MW: 294.511966705322
• CID: 4925141
• Update Time: 2025-06-11

2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3F2N/c12-6-4-8(14)7(13)3-5(6)10-9(15)1-2-17-11(10)16/h1-4H
• InChI Key： JEEAYBGJZOQEDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=CC=1F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine

Introduction to 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261664-53-2)

2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine, with the CAS number 1261664-53-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its complex molecular framework, which includes a pyridine ring substituted with difluoro and trichlorophenyl groups. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine is C₁₃H₅Cl₃F₂N, and its molecular weight is approximately 318.53 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-difluoropyridine with 2,4,5-trichlorophenylboronic acid or similar precursors. This synthesis route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of physical properties, 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various applications where solubilization in organic media is required.

The chemical stability of 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine has been extensively studied. It is stable under standard laboratory conditions but can undergo degradation when exposed to strong acids or bases. Additionally, the compound shows moderate photostability under UV light exposure, which is an important consideration for its use in formulations that may be exposed to sunlight.

In the pharmaceutical industry, 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings suggest that 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine could serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine has also been explored for its potential use in agrochemicals. Studies have shown that this compound and its derivatives exhibit strong herbicidal activity against a range of weed species. The mechanism of action involves disruption of photosynthesis processes in plant cells, leading to reduced growth and eventual death of the target weeds. This makes it a promising candidate for the development of new herbicides with improved efficacy and reduced environmental impact.

The environmental fate and toxicity of 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine have been subjects of ongoing research. Initial studies indicate that the compound has low acute toxicity to mammals but may pose risks to aquatic organisms at high concentrations. Therefore, careful handling and disposal practices are recommended to minimize environmental exposure.

In conclusion, 2,4-Difluoro-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261664-53-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.